Cas no 1858436-35-7 (1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester)

• Product Name: 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester
• CAS No: 1858436-35-7
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 5275624
• Update Time: 2025-10-25

1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester

• Inchi： 1S/C10H16O4/c1-4-12-8(11)7-10(14-7)5-6-13-9(10,2)3/h7H,4-6H2,1-3H3
• InChI Key： OTWCQYBJNXHXKS-UHFFFAOYSA-N
• SMILES： O1C2(CCOC2(C)C)C1C(OCC)=O

Additional information on 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester

Introduction to 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester (CAS No. 1858436-35-7) and Its Emerging Applications in Chemical Biology

1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester, identified by the CAS number 1858436-35-7, is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology due to its intriguing pharmacophoric features. The compound belongs to the spirocyclic dioxane class, which is well-known for its broad spectrum of biological activities and synthetic versatility. The presence of a carboxylic acid ester at the spiro center and dimethyl substitution on the spiro carbon enhances its molecular rigidity, making it an attractive scaffold for drug discovery and molecular recognition studies.

The spirocyclic core of this compound imparts exceptional stability and conformational preorganization, which are critical factors in designing molecules with high binding affinity and selectivity. This structural motif has been extensively explored in medicinal chemistry for its ability to mimic natural product scaffolds and interact with biological targets in a precise manner. Recent advancements in computational chemistry have further highlighted the potential of spirocyclic dioxanes as privileged structures in the development of novel therapeutic agents.

1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester (CAS No. 1858436-35-7) represents a promising derivative that has been investigated for its potential applications in various biological pathways. The ethyl ester functionality at the carboxylic acid position not only serves as a reactive handle for further derivatization but also influences the compound's solubility and metabolic stability. These properties make it an ideal candidate for exploring structure-activity relationships (SAR) in drug design.

In recent years, there has been a surge in research focused on leveraging heterocyclic compounds for therapeutic purposes. Spirocyclic dioxanes, in particular, have been implicated in multiple pharmacological targets, including enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The dimethyl substitution on the spiro carbon further fine-tunes the electronic properties of the molecule, enhancing its interaction with specific binding pockets in biological macromolecules.

One of the most compelling aspects of this compound is its potential as a scaffold for developing small-molecule inhibitors. The rigid spirocyclic framework provides a scaffold that can be readily modified to optimize binding interactions with target proteins. For instance, studies have demonstrated that derivatives of 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester (CAS No. 1858436-35-7) exhibit inhibitory activity against certain kinases and proteases implicated in diseases such as diabetes and cancer. These findings underscore the importance of this compound as a lead molecule in high-throughput screening campaigns.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high regioselectivity and yield. Modern synthetic methodologies have enabled chemists to introduce various functional groups at strategic positions within the spirocyclic framework, expanding the library of derivatives for biological evaluation. This flexibility has opened new avenues for exploring novel pharmacological profiles and therapeutic applications.

1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester (CAS No. 1858436-35-7) has also been studied for its potential role in materials science applications beyond pharmaceuticals. The unique structural features of this compound make it suitable for designing molecular recognition systems, such as receptors or sensors that can selectively bind to specific analytes. Such applications are particularly relevant in environmental monitoring and diagnostic technologies where high selectivity is paramount.

The growing interest in green chemistry has prompted researchers to explore sustainable synthetic routes for producing 1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester (CAS No. 1858436-35-7). Recent reports highlight the use of catalytic methods and solvent-free reactions to enhance efficiency and minimize waste generation. These advancements align with global efforts to develop environmentally friendly chemical processes that reduce the ecological footprint of drug discovery programs.

In conclusion,1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, 4,4-dimethyl-, ethyl ester (CAS No. 1858436-35-7) is a versatile compound with significant potential across multiple domains of chemical biology and materials science. Its unique structural features make it an attractive scaffold for drug development and molecular recognition applications. As research continues to uncover new biological functions and synthetic strategies for this class of compounds,1,5-Dioxaspiro[2.4]heptane-2-carboxylic acid, particularly its ethyl ester derivative,is poised to play an increasingly important role in advancing scientific understanding and therapeutic innovation.